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Compound of Interest

Compound Name: C.I. Pigment Red 52, disodium salt

Cat. No.: B1497102 Get Quote

Performance Showdown: Pigment Red 52 in
Diverse Media
A comprehensive guide for researchers and formulation scientists on the comparative

performance of Pigment Red 52 in various industrial applications, benchmarked against key

alternatives.

In the vast palette of industrial colorants, Pigment Red 52 holds a significant position, valued

for its vibrant shade and cost-effectiveness. This guide offers an in-depth comparison of its two

primary forms, Pigment Red 52:1 (calcium salt) and Pigment Red 52:2 (manganese salt),

across different media. Furthermore, its performance is benchmarked against other widely

used red pigments, Pigment Red 57:1 and Pigment Red 48, providing a holistic view for

formulation and development professionals.

Physicochemical Properties at a Glance
A fundamental understanding of the pigments' core properties is essential before delving into

their performance in various systems.
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Property
Pigment Red
52:1

Pigment Red
52:2

Pigment Red
57:1

Pigment Red
48

C.I. Name
Pigment Red

52:1

Pigment Red

52:2

Pigment Red

57:1
Pigment Red 48

C.I. Number 15860:1 15860:2 15850:1 15865:1/2/3/4

Chemical Class Monoazo Lake Monoazo Lake Monoazo Lake Monoazo Lake

Counter Ion Ca²⁺ Mn²⁺ Ca²⁺
Ba²⁺, Ca²⁺, Sr²⁺,

Mn²⁺

Molecular

Formula

C₁₈H₁₁ClN₂O₆S·

Ca

C₁₈H₁₁ClMnN₂O₆

S
C₁₈H₁₂CaN₂O₆S Varies with salt

Shade Bluish Red
Bluish Red

(Maroon)
Bluish Red

Yellowish to

Bluish Red

Performance in Solvent-Based Inks
Solvent-based inks are a major application for these pigments, particularly in the packaging

industry. Key performance indicators include color strength, gloss, transparency, and resistance

properties.
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Performance
Metric

Pigment Red
52:1

Pigment Red
52:2

Pigment Red
57:1

Pigment Red
48:2 (Ca salt)

Color Strength High High Very High High

Gloss High Good High Good

Transparency
High (in resinified

form)[1]
Medium High Medium

Viscosity Low Low Medium Low

Lightfastness

(BWS)
6[2] 6 4-5 7[3]

Heat Resistance

(°C)
180[1][2] 180[4] 160 180[3][4][5]

Solvent

Resistance
Good Good Moderate Good

Acid Resistance 5[2] 4 3 4[3]

Alkali Resistance 5[2] 4 3 4[3]

Note: The Blue Wool Scale (BWS) for lightfastness ranges from 1 (very poor) to 8 (excellent).

Resistance properties are typically rated on a scale of 1 to 5, where 5 is excellent.

Performance in Water-Based Inks
The shift towards more environmentally friendly formulations has increased the importance of

pigment performance in aqueous systems. A critical factor in this medium is the pigment's

interaction with water and its effect on ink stability.
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Performance Metric Pigment Red 52:1 Pigment Red 57:1
Pigment Red 48:1
(Ba salt)

Color Strength High Very High High

Viscosity Stability
Excellent (does not

thicken)[1][6]
Prone to thickening Good

Bleeding Resistance 4[2] Moderate 4[6]

Water Resistance 5[1] 4 5[7]

Lightfastness (BWS)
3-6 (varies by source)

[1][2]
4-5 6[6]

Heat Resistance (°C) 180[1] 160 200[6]

Performance in Industrial Paints and Coatings
In paints and coatings, durability, weather resistance, and chemical inertness are paramount.

The choice of pigment can significantly impact the longevity and appearance of the final

product.

Performance Metric Pigment Red 52:1 Pigment Red 52:2
Pigment Red 48:4
(Mn salt)

Application
Recommended for

industrial paints[2][8]

Recommended for

industrial and

decorative solvent-

based paints[9]

Recommended for

industrial coatings,

especially for outdoor

use[10]

Lightfastness (BWS) 6[2][8] 6 7[10]

Weather Resistance Moderate Good Excellent[10]

Heat Resistance (°C) 180[2] 180 200-290[10]

Overspray Fastness Good Good Excellent

Acid Resistance 5[2] 4 3-4[11]

Alkali Resistance 5[2] 4 3-4[11]
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Experimental Protocols
The performance data presented in this guide is based on standardized testing methodologies.

Below are summaries of the key experimental protocols used to evaluate pigment performance.

Lightfastness Testing
Lightfastness is determined by exposing pigmented samples to a controlled light source that

simulates indoor or outdoor conditions.

ASTM D4303: This standard provides test methods for the lightfastness of colorants used in

artists' materials, which can be adapted for industrial pigments. It involves exposing samples

to natural daylight filtered through glass or to a xenon-arc apparatus that simulates daylight.

[2][10] The color change is measured using a spectrophotometer or colorimeter before and

after exposure, and the difference is calculated using the CIE 1976 Lab* color difference

equation.[2][9]

ISO 11341:2004: This international standard specifies procedures for exposing paint

coatings to artificial weathering in a xenon-arc lamp apparatus.[3][12][13][14][15] This

method includes the effects of liquid water and water vapor to simulate natural weathering

conditions.[3][13][14][15]

Chemical and Solvent Resistance Testing
These tests assess the pigment's ability to withstand exposure to various chemicals and

solvents without significant degradation.

ISO 2812-1:2007: This standard outlines methods for determining the resistance of coatings

to liquids other than water by immersing the coated panels in the test liquid.[5][8] The effects

on the coating, such as blistering, discoloration, or loss of adhesion, are then evaluated.

ASTM D5402: This practice describes a solvent rub technique to assess the solvent

resistance of organic coatings.[1][11] A cloth saturated with a specific solvent is rubbed over

the coated surface for a specified number of times, and the degree of coating removal or

damage is observed.
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Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.epsilonpigments.com/organic-pigments/Pigment-Red-48-2-ECR04802.html
https://www.ispigment.com/pigment-red-48-4-lightfast-scarlet-opaque-organic-pigment-for-paints_p820.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-48-2-ECR04802.html
https://www.union-pigment.com/tds/pigment-red-48-1-un8116.pdf
http://www.xcolorpigment.com/pigment-red-48-2.html
https://www.precisechem.com/pigment-red-481-3-product/
https://www.scribd.com/document/883438647/pigment-red-48-1-un8116
https://www.union-pigment.com/tds/pigment-red-48-3-un8123.pdf
https://www.trinitypigment.com/PigmentRed-23.html
http://www.xcolorpigment.com/pigment-red-48-2.html
https://www.scribd.com/document/883438647/pigment-red-48-1-un8116
https://www.union-pigment.com/tds/pigment-red-48-3-un8123.pdf
https://www.trinitypigment.com/PigmentRed-23.html
https://www.hermetachem.com/hermcol-red-2bp-pigment-red-482-product/
https://www.dayglo.in/images/pdf/pigment/pigment-red-48.pdf
https://www.atamanchemicals.com/pigment-red-48-2_u33262/
https://www.union-pigment.com/tds/pigment-red-48-4-un8125.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a typical workflow for the evaluation of pigment performance

in a coating or ink system.

Pigment Performance Evaluation Workflow

Preparation

Application

Performance Testing
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Pigment & Vehicle Selection

Dispersion (e.g., bead milling)

Letdown & Formulation
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Caption: A flowchart of the pigment performance evaluation process.

Conclusion
Pigment Red 52, in both its calcium (52:1) and manganese (52:2) salt forms, offers a versatile

and high-performing option for a range of applications. Pigment Red 52:1 is particularly

advantageous in water-based ink systems due to its excellent viscosity stability. For

applications requiring higher lightfastness and weather resistance, such as industrial coatings,

Pigment Red 52:2 and alternatives like Pigment Red 48:4 are strong contenders. The selection

of the optimal red pigment is ultimately dependent on the specific requirements of the medium

and the desired end-use performance characteristics. This guide provides the foundational data

and methodologies to aid researchers and formulators in making informed decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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